Cas no 121697-05-0 (2'-hydroxy-2,3,4,5,6'-pentamethoxy-4',5'-methylenedioxychalcone)

• Product Name: 2'-hydroxy-2,3,4,5,6'-pentamethoxy-4',5'-methylenedioxychalcone
• CAS No: 121697-05-0
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 2009409
• PubChem ID: 14332442
• Update Time: 2025-04-21

2'-hydroxy-2,3,4,5,6'-pentamethoxy-4',5'-methylenedioxychalcone Chemical and Physical Properties

Names and Identifiers

• 2'-hydroxy-2,3,4,5,6'-pentamethoxy-4',5'-methylenedioxychalcone
• 121697-05-0
• (E)-1-(6-hydroxy-4-methoxy-1,3-benzodioxol-5-yl)-3-(2,3,4,5-tetramethoxyphenyl)prop-2-en-1-one
• LMPK12120354
• 6'-Hydroxy-2,3,4,5,2'-pentamethoxy-3',4'-methylenedioxychalcone

• Inchi： 1S/C21H22O9/c1-24-14-8-11(17(25-2)21(28-5)18(14)26-3)6-7-12(22)16-13(23)9-15-19(20(16)27-4)30-10-29-15/h6-9,23H,10H2,1-5H3/b7-6+
• InChI Key： OBPLDMNJOKPNQM-VOTSOKGWSA-N
• SMILES： COC1C(OC)=C(OC)C(OC)=C(/C=C/C(C2C(OC)=C3C(OCO3)=CC=2O)=O)C=1

Computed Properties

• Exact Mass: 418.12638228Da
• Monoisotopic Mass: 418.12638228Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.959
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones